Cas no 750649-44-6 (Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate)

• Product Name: Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate
• CAS No: 750649-44-6
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 3030114
• PubChem ID: 11425202
• Update Time: 2025-06-27

Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate
• 750649-39-9
• Trans-3-N-CBZ-AMINOCYCLOHEXANOL
• W19471
• (1S,3S)-1-(Cbz-amino)-3-hydroxycyclohexane
• DTXSID201151755
• Benzyl((1S,3S)-3-hydroxycyclohexyl)carbamate
• Carbamic acid, [(1R,3R)-3-hydroxycyclohexyl]-, phenylmethyl ester, rel-
• W11745
• benzyl trans-3-hydroxycyclohexylcarbamate
• Benzyl ((1S,3S)-3-hydroxycyclohexyl)carbamate
• MFCD23378488
• BS-42592
• CS-0036345
• 750649-44-6
• Benzyl N-[(1S,3S)-3-hydroxycyclohexyl]carbamate
• Carbamic acid, ((1R,3R)-3-hydroxycyclohexyl)-, phenylmethyl ester, rel-

• Inchi： 1S/C14H19NO3/c16-13-8-4-7-12(9-13)15-14(17)18-10-11-5-2-1-3-6-11/h1-3,5-6,12-13,16H,4,7-10H2,(H,15,17)/t12-,13-/m0/s1
• InChI Key： FYIZIYCXUSGNLZ-STQMWFEESA-N
• SMILES： O[C@H]1CCC[C@@H](C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate

Comprehensive Overview of Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate (CAS No. 750649-44-6)

Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate (CAS No. 750649-44-6) is a chiral carbamate derivative with significant applications in pharmaceutical and organic synthesis. This compound, characterized by its cyclohexyl backbone and hydroxy functional group, is widely utilized as an intermediate in the development of bioactive molecules. Its stereochemistry, defined by the (1S,3S) configuration, plays a critical role in its reactivity and biological activity, making it a valuable building block for researchers.

In recent years, the demand for chiral compounds like Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate has surged due to their importance in asymmetric synthesis and drug discovery. Researchers frequently search for "chiral building blocks for pharmaceuticals" or "cyclohexylcarbamate derivatives," reflecting the growing interest in stereoselective synthesis. This compound's unique structure allows for the creation of enantiomerically pure drugs, addressing key challenges in modern medicinal chemistry.

The hydroxycyclohexyl moiety in Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate contributes to its solubility and stability, making it suitable for diverse reaction conditions. Its benzyl carbamate group further enhances its versatility, enabling facile deprotection under mild conditions. These properties align with current trends in "green chemistry" and "sustainable synthesis," as scientists seek eco-friendly methodologies for complex molecule assembly.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate, ensuring high purity for research applications. The compound's spectral data is often queried in scientific databases, with keywords like "NMR spectrum of cyclohexylcarbamate" or "HPLC method for chiral carbamates." Such detailed characterization is essential for quality control in pharmaceutical development.

Beyond pharmaceutical applications, Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate finds use in material science and agrochemical research. Its structural features enable the design of novel liquid crystals and crop protection agents, addressing emerging needs in these fields. The compound's stability under various conditions makes it particularly valuable for formulations requiring long shelf lives, a topic frequently explored in "formulation stability studies" searches.

Safety considerations for handling Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation. This aligns with increasing online searches for "safe handling of carbamate derivatives" and "PPE for chemical synthesis," reflecting heightened awareness of laboratory safety practices.

The synthesis of Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate typically involves stereoselective reactions starting from cyclohexene oxide or related precursors. Recent publications highlight improved synthetic routes with higher yields and reduced byproducts, responding to the research community's interest in "efficient carbamate synthesis" and "atom economy in organic reactions." These advancements contribute to more sustainable production of this valuable intermediate.

As the pharmaceutical industry continues to emphasize enantiomeric purity, compounds like Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate gain prominence in drug development pipelines. Its applications extend to protease inhibitors, kinase modulators, and other therapeutic targets, making it relevant to current searches for "new drug scaffolds 2023" and "chiral intermediates for CNS drugs." The compound's versatility ensures its continued importance in medicinal chemistry research.

Storage recommendations for Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate typically suggest cool, dry conditions away from strong oxidizers. Proper storage practices are frequently searched topics, with queries like "long-term storage of carbamates" and "chemical stability under refrigeration." Following these guidelines maintains the compound's integrity for extended periods, crucial for research continuity.

Future research directions for Benzyl (1S,3S)-3-Hydroxycyclohexylcarbamate may explore its potential in bioconjugation and prodrug development, areas generating significant scientific interest. The compound's functional groups offer opportunities for innovative chemical modifications, aligning with trends in "targeted drug delivery" and "smart therapeutics." Such applications could further expand the utility of this already valuable chemical entity.